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Compound of Interest

Compound Name: 2-Propoxybenzonitrile

CAS No.: 6609-58-1

Cat. No.: B1586574

Get Quote

Abstract & Scope
This technical guide outlines the operational standards for handling 2-Propoxybenzonitrile
(CAS: 5904-98-3). As an ortho-substituted alkoxybenzonitrile, this compound serves as a

critical intermediate in the synthesis of pharmaceutical agents, including phosphodiesterase

inhibitors (e.g., Sildenafil analogs) and specific kinase inhibitors. While structurally stable, the

presence of the nitrile moiety and the propoxy ether linkage necessitates a rigorous safety

protocol to mitigate risks associated with metabolic cyanide release, skin absorption, and

potential peroxide formation.

Target Audience: Medicinal Chemists, Process Engineers, and EHS Officers.

Physicochemical Profile & Hazard Identification
Understanding the physical state of 2-Propoxybenzonitrile is the first step in designing a

safety protocol. Unlike smaller aliphatic nitriles (e.g., propionitrile), this aromatic derivative

exhibits lower volatility but retains significant contact hazards.
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Table 1: Physicochemical Properties
Property Value / Characteristic Operational Implication

CAS Number 5904-98-3
Unique identifier for

inventory/SDS lookup.[1]

Molecular Weight 161.20 g/mol
Required for molarity

calculations.[1]

Physical State
Liquid (at RT) to Low-Melting

Solid

May require gentle warming

(water bath <40°C) if solidified.

[1]

Boiling Point ~250–260°C (Predicted)
Low volatility; inhalation risk is

primarily via aerosols/mists.[1]

Solubility
Organic solvents (DCM,

EtOAc, DMSO)

Incompatible with aqueous

extraction without organic

modification.[1]

Flash Point >110°C (Estimated)
Class IIIB Combustible Liquid.

[1]

Toxicology & Risk Assessment[1]
Acute Toxicity (Oral/Dermal): Classified as Harmful (H302/H312). The primary mechanism of

toxicity for benzonitriles involves hepatic metabolism, where cytochrome P450 enzymes can

liberate the cyano group as cyanide anion (

), leading to histotoxic hypoxia [1].

Skin Irritation: The lipophilic propoxy tail facilitates dermal penetration. Direct contact causes

irritation and increases the systemic load of the nitrile.

Incompatibility: Reacts vigorously with strong oxidizers and strong acids (hydrolysis to 2-

propoxybenzoic acid or amide).

Storage Protocols: The "Inert Barrier" System
To maintain reagent integrity and safety, a "Store-and-Check" system is required.
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Environmental Control[1]
Atmosphere: Store under an inert atmosphere (Nitrogen or Argon). Although less prone to

peroxidation than diethyl ether, the propoxy ether linkage can slowly auto-oxidize over

extended periods.

Temperature: Cool, dry area (

to

). Refrigeration is recommended to retard hydrolysis and oxidation.

Container: Amber glass with a PTFE-lined cap. Avoid metal containers which may catalyze

degradation.

The Peroxide/Hydrolysis Check (Quarterly)
Before using material stored >6 months:

Visual Inspection: Check for crystal formation (peroxides) or cloudiness (hydrolysis).

HNMR Validation: Run a quick

-NMR in

.

Pass: Distinct triplet for terminal methyl (~1.0 ppm) and multiplet for methylene.

Fail: Broadening peaks or appearance of carboxylic acid protons (>10 ppm), indicating

hydrolysis.

Handling & Synthesis Protocols
Protocol A: Safe Transfer (Liquid Phase)
Objective: Transfer 2-Propoxybenzonitrile from stock bottle to reaction vessel without dermal

exposure.

Equipment:
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Glass syringe (Gas-tight preferred).

Long stainless steel needle (deflected point to prevent coring).

Septum-sealed reaction vessel.

Step-by-Step:

PPE Setup: Don standard lab coat, safety glasses, and double gloves (Inner: Latex/Nitrile,

Outer: Thick Nitrile or Laminate like Silver Shield®). Note: Standard thin nitrile offers <15

mins protection against aromatic solvents.

Vessel Prep: Purge the reaction vessel with

. Ensure the stock bottle is clamped securely.

Pressure Equalization: Insert a needle connected to an inert gas line into the stock bottle

septum (if available) or use a "vent" needle to prevent vacuum lock.

Aspiration: Insert the syringe needle. Slowly draw the viscous liquid. Do not pull the plunger

rapidly to avoid cavitation bubbles.

Transfer: Move the syringe immediately to the reaction vessel septum. Inject slowly down the

side of the flask.

Needle Wash: Immediately draw a compatible solvent (e.g., Acetone) into the syringe and

eject into a dedicated "Organic Waste + Nitriles" container.

Protocol B: Reaction Quenching
Context: Nitrile hydrolysis reactions often require acidic or basic conditions. Danger: Adding

strong acid to a hot nitrile mixture can cause rapid exotherms.

Cool Down: Cool reaction mixture to

(Ice/Water bath).

Dilution: Dilute with an inert solvent (e.g., Ethyl Acetate) before quenching.
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Dropwise Addition: Add the quenching agent (e.g., 1M HCl or Sat.

) dropwise via an addition funnel. Monitor internal temperature; do not exceed

.

Emergency Response & Visualization
Diagram 1: Safe Transfer Workflow
This workflow enforces the "Closed System" approach to minimize vapor release and

exposure.
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Caption: Figure 1. Closed-loop transfer logic to prevent aerosolization and dermal contact.

Diagram 2: Emergency Response Logic
Immediate decision-making path for accidental exposure.
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Exposure Incident

Identify Type

Skin Contact Eye Contact Ingestion

Wash 15 min
Soap & Water

Discard Gloves

Eye Wash Station
15 min continuous

Do NOT induce vomiting
Call Poison Control

Seek Medical Aid
(Bring SDS)

Click to download full resolution via product page

Caption: Figure 2. Triage protocol for 2-Propoxybenzonitrile exposure. Speed is critical.

Waste Disposal
Do NOT dispose of 2-Propoxybenzonitrile down the drain.[2][3]

Segregation: Collect in a container labeled "Organic Waste - Toxic (Nitriles)."

Labeling: Clearly mark the container with the CAS number (5904-98-3) and hazard warnings

(Irritant, Acute Tox).

Destruction: Professional incineration is the required method to thermally decompose the

nitrile to

and
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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